Cas no 1368659-07-7 ((1-Phenyl-1H-imidazol-4-yl)methanamine)

• Product Name: (1-Phenyl-1H-imidazol-4-yl)methanamine
• CAS No: 1368659-07-7
• MF: C₁₀H₁₁N₃
• MW: 173.214441537857
• CID: 4823748
• PubChem ID: 82468117
• Update Time: 2025-06-11

(1-Phenyl-1H-imidazol-4-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (1-Phenyl-1H-imidazol-4-yl)methanamine
• SY346648
• (1-Phenyl-4-imidazolyl)methanamine
• D83964
• CS-0162381
• (1-phenylimidazol-4-yl)methanamine
• 1368659-07-7
• 1-Phenyl-1H-imidazole-4-methanamine
• MFCD21910085
• BS-51805
• DB-147795

• Inchi： 1S/C10H11N3/c11-6-9-7-13(8-12-9)10-4-2-1-3-5-10/h1-5,7-8H,6,11H2
• InChI Key： SJCSYEOLIVXTHB-UHFFFAOYSA-N
• SMILES： N1(C=NC(CN)=C1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 173.095297364g/mol
• Monoisotopic Mass: 173.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 43.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on (1-Phenyl-1H-imidazol-4-yl)methanamine

Latest Research Advances on (1-Phenyl-1H-imidazol-4-yl)methanamine (CAS: 1368659-07-7) in Chemical Biology and Pharmaceutical Applications

In recent years, (1-Phenyl-1H-imidazol-4-yl)methanamine (CAS: 1368659-07-7) has emerged as a promising scaffold in chemical biology and drug discovery due to its unique structural features and versatile pharmacological properties. This research briefing synthesizes the latest findings on this compound, focusing on its synthetic routes, biological activities, and potential therapeutic applications. The compound's imidazole core, coupled with the phenyl and aminomethyl substituents, renders it a valuable intermediate for the development of novel bioactive molecules.

A 2023 study published in the Journal of Medicinal Chemistry (DOI: 10.1021/acs.jmedchem.3c00512) demonstrated the efficient synthesis of (1-Phenyl-1H-imidazol-4-yl)methanamine via a palladium-catalyzed cross-coupling reaction, achieving a yield of 78% with high purity (>98%). The researchers highlighted the compound's stability under physiological conditions, making it suitable for further derivatization. Notably, the aminomethyl group at the 4-position serves as an excellent handle for structure-activity relationship (SAR) studies, enabling the attachment of various pharmacophores.

Pharmacological investigations have revealed that (1-Phenyl-1H-imidazol-4-yl)methanamine exhibits significant inhibitory activity against several kinase targets, particularly JAK2 and ALK5, with IC50 values of 0.85 μM and 1.2 μM, respectively (Bioorganic & Medicinal Chemistry Letters, 2023, 33:128456). Molecular docking studies suggest that the compound's planar imidazole ring forms crucial hydrogen bonds with the kinase hinge region, while the phenyl group occupies a hydrophobic pocket, contributing to its binding affinity. These findings position the scaffold as a potential starting point for developing kinase inhibitors in oncology and inflammatory diseases.

Recent advancements in prodrug design have utilized (1-Phenyl-1H-imidazol-4-yl)methanamine as a carrier moiety for targeted drug delivery. A 2024 study in Molecular Pharmaceutics (DOI: 10.1021/acs.molpharmaceut.4c00022) reported the development of a series of antibody-drug conjugates (ADCs) where the compound served as a cleavable linker, demonstrating improved tumor accumulation and reduced off-target effects in xenograft models. The researchers attributed this enhanced performance to the compound's optimal balance of hydrophilicity and metabolic stability.

In neuropharmacology, preliminary in vivo studies have shown that derivatives of (1-Phenyl-1H-imidazol-4-yl)methanamine can cross the blood-brain barrier and exhibit modulatory effects on σ-1 and 5-HT2A receptors (European Journal of Pharmacology, 2023, 945:175623). These findings open new avenues for developing central nervous system (CNS)-active compounds, particularly for neurodegenerative disorders and psychiatric conditions. However, further optimization is required to improve selectivity and reduce potential off-target interactions.

The compound's utility extends to chemical biology tools, as evidenced by its recent incorporation into activity-based probes for profiling enzyme activities in complex biological systems (Nature Chemical Biology, 2024, 20:345-352). The electron-rich imidazole ring enables fluorescence quenching mechanisms that are valuable for developing sensitive detection assays. Researchers have successfully employed these probes to map kinase activity patterns in cancer cell lines, providing insights into drug resistance mechanisms.

Despite these promising developments, challenges remain in the clinical translation of (1-Phenyl-1H-imidazol-4-yl)methanamine-based therapeutics. Current research efforts are focused on addressing metabolic stability issues and improving pharmacokinetic properties through structural modifications. The compound's versatility and demonstrated biological activities suggest it will continue to be an important scaffold in medicinal chemistry and chemical biology research in the coming years.